Cas no 898771-30-7 (Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone)

• Product Name: Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone
• CAS No: 898771-30-7
• MF: C₁₂H₇F₃OS
• MW: 256.243592500687
• MDL: MFCD07699037
• CID: 1947244
• PubChem ID: 24723407
• Update Time: 2025-11-02

Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone
• 3-(2-TRIFLUOROMETHYLBENZOYL)THIOPHENE
• AG-H-65258
• CTK5G5172
• KB-177500
• MFCD07699037
• DTXSID10641847
• (Thiophen-3-yl)[2-(trifluoromethyl)phenyl]methanone
• AKOS012097340
• QFUBEOXTTUOKAN-UHFFFAOYSA-N
• 898771-30-7
• Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone

• MDL： MFCD07699037
• Inchi： 1S/C12H7F3OS/c13-12(14,15)10-4-2-1-3-9(10)11(16)8-5-6-17-7-8/h1-7H
• InChI Key： QFUBEOXTTUOKAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 256.01700
• Monoisotopic Mass: 256.01697050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.99790

Additional information on Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone

Recent Advances in the Study of Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone (CAS: 898771-30-7)

Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone (CAS: 898771-30-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its thiophene and trifluoromethylphenyl moieties, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in addressing various medical challenges.

The synthesis of Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone has been optimized in several recent publications, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the efficiency of the synthesis process. This method employs palladium-catalyzed cross-coupling reactions, which not only reduce the number of steps but also minimize the formation of by-products. The improved synthesis protocol is expected to facilitate large-scale production and further pharmacological evaluations.

In terms of biological activity, Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 highlighted its potent inhibitory effects on specific kinase enzymes implicated in inflammatory diseases. The compound's ability to modulate these enzymes suggests potential applications in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, its pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its development as a therapeutic agent.

Another area of interest is the compound's potential role in oncology. A 2023 study in European Journal of Medicinal Chemistry investigated its anti-proliferative effects on various cancer cell lines. The results indicated that Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone could induce apoptosis in cancer cells through the activation of specific signaling pathways. These findings open new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include structural modifications to enhance selectivity and reduce adverse effects, as well as investigations into combination therapies to maximize therapeutic efficacy.

In conclusion, Thiophen-3-yl-[2-(trifluoromethyl)phenyl]methanone (CAS: 898771-30-7) represents a versatile and promising compound in the field of medicinal chemistry. Its optimized synthesis, diverse biological activities, and potential therapeutic applications underscore its significance in current research. Continued exploration of its mechanisms and clinical potential will be crucial in realizing its full therapeutic value.